1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine

• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol
• IUPAC Name: [2-(1-aminoethyl)morpholin-4-yl]-(2,3-dichlorophenyl)methanone
• InChI: InChI=1S/C13H16Cl2N2O2/c1-8(16)11-7-17(5-6-19-11)13(18)9-3-2-4-10(14)12(9)15/h2-4,8,11H,5-7,16H2,1H3
• InChI Key: HHKHHPGBSUMVDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CN(CCO1)C(=O)C2=C(C(=CC=C2)Cl)Cl)N

Description

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine is a chemical compound with the molecular formula C₁₃H₁₆Cl₂N₂O₂. It is primarily used for research purposes and has applications in various scientific fields .

Preparation Methods

The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the amine group, using reagents like alkyl halides.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Medicine: Research into potential therapeutic applications, such as drug development, is ongoing.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing

Mechanism of Action

The mechanism of action of 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved can vary depending on the application, but typically include binding to active sites or altering the conformation of target molecules .

Comparison with Similar Compounds

Similar compounds to 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine include:

This compound hydrochloride: This compound has similar properties but includes a hydrochloride group, which can affect its solubility and reactivity.

Other morpholine derivatives: Compounds with similar structures but different substituents on the morpholine ring or benzoyl group.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.